Cas no 54804-10-3 (Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester)
54804-10-3 structure
Product Name:Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
CAS No:54804-10-3
MF:C8H13NO2S
MW:187.25932097435
CID:353638
Update Time:2024-01-28
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester
- MWCPMVGNNCNZPM-UHFFFAOYSA-N
- Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester (9CI)
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- MDL: MFCD09972084
- Inchi: 1S/C8H13NO2S/c1-4-11-8(10)7(6(2)3)9-5-12/h6-7H,4H2,1-3H3
- InChI Key: MWCPMVGNNCNZPM-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(N=C=S)C(C)C
Computed Properties
- Exact Mass: 187.06679
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 249.0±23.0 °C(Predicted)
- PSA: 38.66
Butanoic acid, 2-isothiocyanato-3-methyl-, ethyl ester Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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